Cas no 89097-79-0 (4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)-)

• Product name: 4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)-
• CAS No: 89097-79-0
• MF: C₁₆H₁₄ClNO
• MW: 271.741463184357
• CID: 612499
• PubChem ID: 13272466

4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Isoquinolinone, 6-chloro-2,3-dihydro-2-(phenylmethyl)-
• 2-benzyl-6-chloro-1,3-dihydroisoquinolin-4-one
• 89097-79-0
• 6-chloro-2,3-dihydro-2-(phenylmethyl)-4(1H)-isoquinolinone
• DTXSID70533739
• F12689
• 2-Benzyl-6-chloro-2,3-dihydroisoquinolin-4(1H)-one

• Inchi： InChI=1S/C16H14ClNO/c17-14-7-6-13-10-18(11-16(19)15(13)8-14)9-12-4-2-1-3-5-12/h1-8H,9-11H2
• InChI Key： ROWPRXGFODHMBU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C=C2)Cl)C(=O)CN1CC3=CC=CC=C3

Computed Properties

• Exact Mass: 271.0763918g/mol
• Monoisotopic Mass: 271.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų